methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate

• IUPAC Name: methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate
• InChI: InChI=1S/C21H17N3O2/c1-14-8-10-16(11-9-14)18-12-19(21(25)26-2)24-20(23-18)17(13-22-24)15-6-4-3-5-7-15/h3-13H,1-2H3
• InChI Key: HPVPCHXAFCIECO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)C(=O)OC)C4=CC=CC=C4
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

Methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate, also known as MMPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activation of NF-kB, a signaling pathway that is involved in inflammation and cell survival.
Biochemical and Physiological Effects
This compound has been shown to exhibit cytotoxic effects on cancer cells, while having minimal effects on normal cells. It has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, this compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate in lab experiments is its selective cytotoxicity towards cancer cells, which makes it a promising candidate for cancer treatment. However, its low solubility in water and limited stability under certain conditions can be a limitation in some experiments.

Future Directions

There are several future directions for research on methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate. One direction is to further investigate its mechanism of action and identify specific targets for its anti-cancer activity. Another direction is to explore its potential applications in combination with other drugs or therapies for enhanced efficacy. Additionally, the development of more stable and water-soluble derivatives of this compound could improve its suitability for use in lab experiments and clinical applications.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential for various scientific research applications, particularly in the field of cancer treatment and photodynamic therapy. Its selective cytotoxicity towards cancer cells, inhibition of key enzymes and signaling pathways, and inhibition of angiogenesis make it a promising candidate for further research and development. However, its limitations in solubility and stability should be taken into consideration in future experiments.

Scientific Research Applications

Methyl 5-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate has been studied for its potential applications in various fields, including drug discovery, cancer treatment, and photodynamic therapy. This compound has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. It has also been studied as a photosensitizer in photodynamic therapy, which involves the use of light to activate a photosensitizing agent that selectively destroys cancer cells.